2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride
Overview
Description
2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride is a complex organic compound with the molecular formula C22H40N2O2.ClH. It is known for its unique structure, which includes a spiro linkage and multiple functional groups.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(51112)henicosan-21-one hydrochloride typically involves multiple steps, starting from readily available precursorsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity .
Industrial Production Methods
Industrial production of this compound may involve optimized synthetic routes to ensure scalability and cost-effectiveness. Techniques such as continuous flow synthesis and the use of advanced catalysts can enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can alter the oxidation state of the compound, potentially leading to different derivatives.
Substitution: This reaction can replace specific atoms or groups within the molecule with other atoms or groups
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .
Scientific Research Applications
2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Medicine: Research is ongoing to explore its potential therapeutic uses, including as a drug candidate for various diseases.
Industry: It is used in the development of advanced materials and as a stabilizer for certain industrial processes
Mechanism of Action
The mechanism of action of 2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride involves its interaction with specific molecular targets and pathways. Its unique structure allows it to bind to certain enzymes or receptors, modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
Similar Compounds
2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one: The non-hydrochloride form of the compound.
2,2,4,4-Tetramethyl-3,20-diaza-7-oxadispiro(5.1.11.2)heneicosan-21-one: A similar compound with slight structural variations
Uniqueness
2,2,4,4-Tetramethyl-7-oxa-3,20-diazadispiro(5.1.11.2)henicosan-21-one hydrochloride stands out due to its hydrochloride form, which can influence its solubility, stability, and reactivity. This makes it particularly useful in certain applications where these properties are critical .
Properties
CAS No. |
73833-37-1 |
|---|---|
Molecular Formula |
C22H41ClN2O2 |
Molecular Weight |
401.0 g/mol |
IUPAC Name |
2,2,4,4-tetramethyl-7-oxa-3,20-diazadispiro[5.1.118.26]henicosan-21-one;hydrochloride |
InChI |
InChI=1S/C22H40N2O2.ClH/c1-19(2)16-21(17-20(3,4)24-19)18(25)23-22(26-21)14-12-10-8-6-5-7-9-11-13-15-22;/h24H,5-17H2,1-4H3,(H,23,25);1H |
InChI Key |
WDYILXILZIOIPZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC2(CC(N1)(C)C)C(=O)NC3(O2)CCCCCCCCCCC3)C.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
